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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed overview of the solubility characteristics of 4-
(Methylamino)pyridine (CAS 1121-58-0), a key heterocyclic building block in organic
synthesis and pharmaceutical research. While extensive quantitative solubility data is not
readily available in public literature, this document consolidates the existing qualitative
information, provides established experimental protocols for solubility determination, and
presents logical workflows to guide laboratory practices.

Introduction to 4-(Methylamino)pyridine

4-(Methylamino)pyridine, also known as N-methyl-4-pyridinamine, is a solid crystalline
compound with a molecular weight of 108.14 g/mol . Its structure, featuring a basic pyridine ring
and a methylamino substituent, dictates its physical and chemical properties, including its
solubility profile. The nitrogen atom on the pyridine ring and the secondary amine group can
participate in hydrogen bonding, which significantly influences its interaction with various
solvents. Understanding its solubility is critical for applications ranging from reaction condition
optimization and catalyst selection to formulation development in medicinal chemistry.

Solubility Profile

Direct quantitative solubility data for 4-(Methylamino)pyridine in various organic solvents is
sparse. However, qualitative assessments are available from multiple chemical suppliers and
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databases. The compound is generally described as soluble in a range of polar and nonpolar
organic solvents.

Qualitative Solubility Data

The table below summarizes the reported qualitative solubility of 4-(Methylamino)pyridine in
common laboratory solvents.

Solvent Polarity

Solvent (Relative) Reported Solubility Citation(s)
Methanol 0.762 Soluble [1112]
Ethanol 0.654 Soluble [1112][3]
Acetone 0.355 Soluble [1][2][3]
Water 1.000 Soluble [1112][3]
Benzene 0.111 Soluble [1112][3]
Diethyl Ether 0.117 Soluble [1112][3]

Comparative Solubility Data: 4-(Dimethylamino)pyridine
(DMAP)

To provide a quantitative reference point, data for the structurally similar compound 4-
(Dimethylamino)pyridine (DMAP) is often considered. DMAP is reported to be soluble in
methanol, benzene, ethyl acetate, chloroform, methylene chloride, acetone, and acetic acid. It
is less soluble in ether, diisopropyl ether, cyclohexane, and hexane.

o Water Solubility of DMAP: 76 g/L (at 25 °C)

This value for DMAP suggests that 4-(Methylamino)pyridine is likely to have substantial,
though not identical, aqueous solubility.

Factors Influencing Solubility
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The solubility of 4-(Methylamino)pyridine is governed by several key physicochemical
principles. The following diagram illustrates the logical relationships between these factors.

ctors Influencing Solubility of 4-(Methylamino)pyridine

Click to download full resolution via product page
Key factors affecting the solubility of 4-(Methylamino)pyridine.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, established analytical methods
must be employed. The following section details two common protocols for determining the
solubility of a solid compound like 4-(Methylamino)pyridine in an organic solvent.

Gravimetric Method (Shake-Flask)

This method directly measures the concentration of a solute in a saturated solution and is
considered a gold standard for thermodynamic solubility determination.

Objective: To determine the equilibrium solubility of 4-(Methylamino)pyridine in a chosen
solvent by mass determination.

Materials:
¢ 4-(Methylamino)pyridine (solid)

e Solvent of interest
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Scintillation vials or sealed flasks
Orbital shaker with temperature control
Centrifuge

Syringe filters (e.g., 0.45 um PTFE)
Analytical balance

Vacuum oven or rotary evaporator
Procedure:

Preparation: Add an excess amount of solid 4-(Methylamino)pyridine to a vial containing a
known volume or mass of the solvent. The presence of undissolved solid is essential to
ensure saturation.

Equilibration: Seal the vials and place them on an orbital shaker at a constant, controlled
temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle. To ensure complete separation of the solid from the liquid phase, centrifuge the
samples.

Sample Collection: Carefully withdraw a known volume or mass of the clear supernatant.
Immediately filter the aliquot using a syringe filter to remove any remaining microcrystals.

Solvent Evaporation: Transfer the filtered, saturated solution to a pre-weighed container.
Evaporate the solvent completely using a vacuum oven or rotary evaporator under controlled
conditions that do not degrade the solute.

Calculation: Weigh the container with the remaining solid residue. The mass of the residue
corresponds to the amount of 4-(Methylamino)pyridine dissolved in the collected
volume/mass of the solvent. Calculate the solubility in desired units (e.g., g/100 mL, mg/mL).
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UV/Vis Spectrophotometry Method

This method is suitable for compounds with a chromophore and can be faster than the
gravimetric method, though it requires the development of a calibration curve.

Objective: To determine the solubility of 4-(Methylamino)pyridine by measuring its
concentration in a saturated solution via UV/Vis absorbance.

Materials:

All materials from the Gravimetric Method

UV/Vis Spectrophotometer

Quartz or glass cuvettes

Volumetric flasks

Procedure:
e Calibration Curve:

o Prepare a stock solution of 4-(Methylamino)pyridine of a known concentration in the
solvent of interest.

o Perform a series of serial dilutions to create several standard solutions of decreasing,
known concentrations.

o Measure the absorbance of each standard at the wavelength of maximum absorbance
(Amax) for 4-(Methylamino)pyridine.

o Plot absorbance versus concentration to generate a linear calibration curve.

o Saturated Solution Preparation: Prepare a saturated solution and separate the solid and
liquid phases as described in the Gravimetric Method (Steps 1-3).

o Sample Analysis:

o Carefully withdraw a known volume of the clear, filtered supernatant.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b057530?utm_src=pdf-body
https://www.benchchem.com/product/b057530?utm_src=pdf-body
https://www.benchchem.com/product/b057530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Dilute this aliquot with a known factor of the solvent to ensure the absorbance falls within
the linear range of the calibration curve.

o Measure the absorbance of the diluted sample at Amax.
 Calculation:

o Use the equation of the line from the calibration curve (y = mx + c) to determine the
concentration of the diluted solution from its absorbance.

o Multiply this concentration by the dilution factor to calculate the concentration of the
original saturated solution, which represents the solubility.

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for determining the solubility of
4-(Methylamino)pyridine.
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General Workflow for Solubility Determination
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Workflow for determining the solubility of 4-(Methylamino)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. N-Methyl-4-pyridinamine | 1121-58-0 [chemicalbook.com]

3. 4-(Methylamino)pyridine, 99% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

To cite this document: BenchChem. [A Technical Guide to the Solubility of 4-
(Methylamino)pyridine in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057530#4-methylamino-pyridine-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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